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Compound of Interest

Compound Name:
2,4-Di([1,1'-biphenyl]-4-yl)-6-

chloro-1,3,5-triazine

Cat. No.: B3028309 Get Quote

2-chloro-4,6-diphenyl-1,3,5-triazine is a heterocyclic aromatic compound that has garnered

significant attention for its utility as a building block in organic synthesis. Its structure, featuring

a reactive chlorine atom on a triazine core flanked by two phenyl groups, makes it an ideal

precursor for creating more complex molecules with desirable electronic properties.

IUPAC Name: The systematic name for this compound, as established by the International

Union of Pure and Applied Chemistry (IUPAC), is 2-chloro-4,6-diphenyl-1,3,5-triazine[1][2]. The

nomenclature is derived as follows:

1,3,5-triazine: This denotes the core six-membered ring containing three nitrogen atoms at

positions 1, 3, and 5.

2-chloro: A chlorine atom is substituted at the second position of the triazine ring.

4,6-diphenyl: Two phenyl groups are attached at the fourth and sixth positions of the ring.

This compound is also commonly referenced by its CAS (Chemical Abstracts Service) number:

3842-55-5[1].

Physicochemical Properties
The physical and chemical characteristics of 2-chloro-4,6-diphenyl-1,3,5-triazine are crucial for

its handling, storage, and application in various synthetic procedures.
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Property Value Source

Molecular Formula C15H10ClN3 [1][2]

Molecular Weight 267.71 g/mol [1][3]

Appearance
White to off-white or yellow

crystalline powder
[3][4][5]

Melting Point 138-140 °C [3][4]

Boiling Point ~485.1 °C [3]

Density ~1.265 g/cm³ [3]

Solubility

Insoluble in water, soluble in

organic solvents like ethanol

and acetone.

[4]

The thermal stability indicated by its high melting and boiling points makes it suitable for a

range of chemical synthesis processes that may require elevated temperatures[3]. The chlorine

atom on the triazine ring provides a reactive site for nucleophilic substitution reactions, which is

fundamental to its application as a synthetic intermediate[3].

Synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine
The synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine can be achieved through various

methods, often starting from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a cost-effective

and readily available precursor. The differential reactivity of the chlorine atoms on the triazine

ring allows for sequential substitution.

One common synthetic route involves a Suzuki coupling reaction. Below is a detailed protocol

for a laboratory-scale synthesis.

Experimental Protocol: Suzuki Coupling Synthesis
Objective: To synthesize 2-chloro-4,6-diphenyl-1,3,5-triazine from 1,3,5-trichloro-1,3,5-triazine

and phenylboronic acid.

Materials:
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1,3,5-trichloro-1,3,5-triazine (cyanuric chloride)

Phenylboronic acid

Potassium carbonate (K2CO3)

Bis(tricyclohexylphosphine)nickel(II) dichloride [Ni(PCy3)2Cl2] (catalyst)

Tetrahydrofuran (THF), anhydrous

Deionized water

Procedure:

In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, condenser,

and nitrogen inlet, add 18.5 g (0.1 mol) of 1,3,5-trichloro-1,3,5-triazine and 100 g of

anhydrous tetrahydrofuran.

To this solution, add 26.8 g (0.22 mol) of phenylboronic acid, 34.5 g (0.25 mol) of potassium

carbonate, and 1 g of the Ni(PCy3)2Cl2 catalyst.

Stir the mixture and heat it to 70 °C under a nitrogen atmosphere.

Maintain the reaction at this temperature for 12 hours, monitoring the progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the flask to room temperature.

Quench the reaction by adding 100 mL of deionized water.

Distill the mixture to recover the tetrahydrofuran solvent.

Filter the remaining aqueous mixture to collect the solid product.

Wash the filter cake with water until the filtrate is neutral.

Dry the solid product under vacuum to yield 2-chloro-4,6-diphenyl-1,3,5-triazine.

Expected Yield: Approximately 94.1% with a purity of around 98.9%[6].
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Caption: Workflow for the synthesis of 2-chloro-4,6-diphenyl-1,3,5-triazine.

Core Applications in Organic Electronics
The primary application of 2-chloro-4,6-diphenyl-1,3,5-triazine is as a crucial intermediate in the

synthesis of materials for Organic Light-Emitting Diodes (OLEDs)[3][5]. Its structure allows for

the creation of advanced materials with tailored electronic properties.

Electron Transport Materials (ETMs)
2-chloro-4,6-diphenyl-1,3,5-triazine is a foundational component in the synthesis of organic

electron transport materials (ETMs)[3]. The electron-deficient nature of the triazine ring

facilitates efficient electron injection and transport within an OLED device. By reacting the

chlorine atom with other organic moieties, researchers can develop molecules with high

electron mobility, which is essential for the performance, brightness, and longevity of OLED

displays[3].

Host Materials for Phosphorescent OLEDs (PhOLEDs)
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In phosphorescent OLEDs, host materials are required to efficiently transfer energy to the

phosphorescent dopants. 2-chloro-4,6-diphenyl-1,3,5-triazine serves as a building block for

novel bipolar host materials[7]. These materials possess both electron- and hole-transporting

capabilities, leading to a more balanced charge distribution within the emissive layer of the

OLED. This results in highly efficient devices with reduced efficiency roll-off at high brightness

levels[7].
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Caption: Application pathway from intermediate to advanced OLED materials.

Safety and Handling
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2-chloro-4,6-diphenyl-1,3,5-triazine is classified as a hazardous substance and requires careful

handling. According to the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals, it is known to cause skin and serious eye irritation[1]. It may also cause

respiratory irritation[1].

Recommended Handling Precautions:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place, away from incompatible materials.

Conclusion
2-chloro-4,6-diphenyl-1,3,5-triazine is a compound of significant interest in the field of materials

science, particularly for its role in the development of next-generation organic electronics. Its

well-defined IUPAC nomenclature, characterized physicochemical properties, and established

synthetic routes make it a valuable tool for researchers. The ability to functionalize this

molecule has led to the creation of high-performance electron transport and host materials,

directly contributing to the advancement of OLED technology. As research continues, the

demand for high-purity 2-chloro-4,6-diphenyl-1,3,5-triazine is expected to grow, further

solidifying its importance as a key chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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